Cas no 1804743-53-0 (Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1804743-53-0
• MF: C₁₁H₈F₆INO₃
• MW: 443.081016540527
• CID: 4837962
• Update Time: 2025-06-14

Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H8F6INO3/c1-2-21-8(20)3-5-9(18)6(22-11(15,16)17)4-7(19-5)10(12,13)14/h4H,2-3H2,1H3
• InChI Key： YNQCTLWAXVCCNS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)(F)F)N=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804743-53-0)

Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1804743-53-0) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique trifluoromethoxy and trifluoromethyl functional groups. These moieties are known for their ability to enhance the metabolic stability and bioavailability of molecules, making them particularly valuable in drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their versatile applications in medicinal chemistry. Researchers are increasingly focusing on compounds like Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate for their potential in developing novel therapeutics targeting central nervous system (CNS) disorders, inflammatory diseases, and even certain types of cancers. The presence of the iodine atom in the molecule further expands its utility, enabling cross-coupling reactions that are pivotal in modern synthetic chemistry.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthetic pathways for this compound. The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps often include halogenation, esterification, and the introduction of trifluoromethoxy groups under controlled conditions. The compound's CAS No. 1804743-53-0 serves as a critical identifier for researchers looking to procure or study it, ensuring accuracy in chemical databases and regulatory documentation.

Another area of interest is the compound's physicochemical properties. With a molecular weight of 429.11 g/mol, Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate exhibits moderate solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its stability under various pH conditions and thermal properties are also subjects of ongoing research, particularly for applications in controlled-release formulations and high-performance materials.

The agrochemical industry has also shown keen interest in this compound, given the rising demand for next-generation pesticides and herbicides. Fluorinated pyridines are known to exhibit enhanced pesticidal activity, and the unique structural features of Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate make it a promising candidate for further exploration. Environmental sustainability and reduced toxicity are key drivers behind this trend, aligning with global efforts to develop greener agrochemical solutions.

From a commercial perspective, the compound's market availability and pricing trends are frequently searched topics. Suppliers often list it under its CAS No. 1804743-53-0 or its full chemical name, with prices varying based on purity levels and batch sizes. Researchers and industrial buyers are advised to verify the compound's specifications, including HPLC purity and moisture content, to ensure compatibility with their intended applications.

In conclusion, Ethyl 3-iodo-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetate represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with the growing emphasis on fluorinated compounds in research, underscore its importance in contemporary scientific endeavors. As studies continue to unveil its potential, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.